BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Bromo-1-iodo-
4-nitrobenzene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-nitrobenzene
CAS No.: 7149-14-6
Cat. No.: B1267603
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 2-Bromo-1-iodo-4-nitrobenzene, a versatile building block in organic
synthesis. The information is curated for professionals in chemical research and drug
development, with a focus on delivering precise data and actionable protocols.

Core Chemical Properties

2-Bromo-1-iodo-4-nitrobenzene is a halogenated nitroaromatic compound with the chemical
formula CeHsBrINO2.[1][2] Its structure, featuring a benzene ring substituted with bromo, iodo,
and nitro groups, offers multiple reactive sites for synthetic transformations.

Table 1: General Chemical Properties
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Property Value Reference
Molecular Formula CeH3BrINO2 [1112]
Molecular Weight 327.90 g/mol [2][3]

CAS Number 7149-14-6 [21[3]
Appearance Solid [2]

Purity Typically =97% [2]

Table 2: Computed Physical and Chemical Properties

Property Value Source
XLogP3 3.1 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 326.83919 Da PubChem
Monoisotopic Mass 326.83919 Da PubChem
Topological Polar Surface Area  45.8 A2 PubChem
Heavy Atom Count 11 PubChem

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-1-iodo-4-
nitrobenzene is not readily available in the reviewed literature, a plausible synthetic route can
be devised based on established methods for analogous compounds, such as the Sandmeyer
reaction. A potential pathway involves the diazotization of 2-bromo-4-nitroaniline followed by
iodination.

Proposed Synthetic Pathway:
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Step 1: Diazotization

2-Bromo-4-nitroaniline

aNOz2, aq. HCI, 0-5 °C

Step 2: Iodination (Sandmeyer-type Reaction)

Click to download full resolution via product page
Proposed synthesis of 2-Bromo-1-iodo-4-nitrobenzene.
General Experimental Protocol (Hypothetical):
« Diazotization:

o Dissolve 2-bromo-4-nitroaniline in a mixture of a suitable acid (e.g., agueous HCI or
H2S04) and water.

o Cool the mixture to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2z) dropwise, maintaining
the temperature below 5 °C.
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o Stir the resulting diazonium salt solution at this temperature for a short period.

 lodination:
o In a separate flask, prepare a solution of potassium iodide (KI) in water.
o Slowly add the cold diazonium salt solution to the Kl solution with vigorous stirring.

o Allow the reaction mixture to warm to room temperature and stir until the evolution of

nitrogen gas ceases.
o Work-up and Purification:
o Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

o Wash the organic layer with an aqueous solution of sodium thiosulfate to remove any
residual iodine, followed by a wash with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel or by recrystallization
from an appropriate solvent system.

Reactivity and Applications in Synthesis

The synthetic utility of 2-Bromo-1-iodo-4-nitrobenzene lies in the differential reactivity of its
carbon-halogen bonds. The carbon-iodine bond is more reactive than the carbon-bromine bond
in palladium-catalyzed cross-coupling reactions, allowing for selective functionalization.

Selective Cross-Coupling Reactions:

This compound is an excellent substrate for sequential or regioselective cross-coupling
reactions such as the Suzuki-Miyaura and Sonogashira couplings. The more labile C-1 bond
can be selectively coupled, leaving the C-Br bond available for a subsequent transformation.

Sonogashira Coupling: A prime example of its utility is the regioselective Sonogashira coupling
with a terminal alkyne. The reaction preferentially occurs at the iodo-substituted position.
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2-Bromo-1-iodo-4-nitrobenzene

Pd catalyst, Cu(I) co-catalyst, Base

Click to download full resolution via product page

Regioselective Sonogashira coupling of 2-Bromo-1-iodo-4-nitrobenzene.

Experimental Protocol for a General Sonogashira Coupling:
e Reaction Setup:

o To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-Bromo-
1-iodo-4-nitrobenzene (1.0 eq.), a palladium catalyst (e.g., Pd(PPhs)a or PdCI2(PPhs)z; 1-
5 mol%), and a copper(l) co-catalyst (e.g., Cul; 2-10 mol%).

o Add a suitable anhydrous and degassed solvent (e.g., THF or DMF).
» Addition of Reagents:

o Add a base, typically an amine such as triethylamine (EtsN) or diisopropylethylamine
(DIPEA), which can also serve as a co-solvent.

o Add the terminal alkyne (1.1-1.5 eq.).
o Reaction and Monitoring:
o Stir the reaction mixture at room temperature or with gentle heating.

o Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Work-up and Purification:
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o Upon completion, dilute the reaction mixture with an appropriate solvent and filter through
a pad of celite.

o Wash the filtrate with saturated aqueous ammonium chloride and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the product by column chromatography on silica gel.

Spectroscopic Data

Spectroscopic data is crucial for the characterization of 2-Bromo-1-iodo-4-nitrobenzene.
While a complete set of experimental spectra is not widely published, H NMR data is available.

[4]

Table 3: Spectroscopic Data

Technique Data Reference
1H NMR Available [4]

13C NMR Data not readily available

IR Data not readily available

Mass Spectrometry Data not readily available

Safety and Handling

2-Bromo-1-iodo-4-nitrobenzene is a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated fume hood.

GHS Hazard Statements:
e H302: Harmful if swallowed.[3]

e H312: Harmful in contact with skin.[3]
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Avoid inhalation of dust and vapors.

Prevent contact with skin and eyes.

In case of accidental exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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